Cas no 55862-98-1 (1H-Pyrrole-2,5-dione,1-(2,4,6-trimethylphenyl)-)

• Product Name: 1H-Pyrrole-2,5-dione,1-(2,4,6-trimethylphenyl)-
• CAS No: 55862-98-1
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 384886
• PubChem ID: 304936
• Update Time: 2025-04-19

1H-Pyrrole-2,5-dione,1-(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione,1-(2,4,6-trimethylphenyl)-
• 1-mesityl-1H-pyrrole-2,5-dione
• 1-mesitylpyrrole-2,5-dione
• AC1L75Z6
• N-(2,4,6-trimethylphenyl)-maleic imide
• N-(2,4,6-trimethylphenyl)maleimide
• N-2,4,6-trimethylphenyl-maleinimid
• N-mesitylmaleimide
• NSC201664
• STK084502
• SureCN2906559
• CHEMBL4528200
• NSC-201664
• AKOS000248193
• 1-(2,4,6-trimethylphenyl)pyrrole-2,5-dione
• Cyto8B9
• OXXJEEWPKQNYJK-UHFFFAOYSA-N
• 55862-98-1
• SCHEMBL2906559
• DTXSID90308047

• Inchi： 1S/C13H13NO2/c1-8-6-9(2)13(10(3)7-8)14-11(15)4-5-12(14)16/h4-7H,1-3H3
• InChI Key： OXXJEEWPKQNYJK-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N1C1C(C)=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 215.09469
• Monoisotopic Mass: 215.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.201
• Boiling Point: 353°C at 760 mmHg
• Flash Point: 156.1°C
• Refractive Index: 1.594
• PSA: 37.38
• LogP: 2.10620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Phenylpyrrolines